6-(3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidine-1-carbonyl)-4,5-dihydropyridazin-3(2H)-one

• IUPAC Name: 3-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidine-1-carbonyl]-4,5-dihydro-1H-pyridazin-6-one
• InChI: InChI=1S/C18H19N5O3/c1-11-19-17(26-22-11)14-10-23(9-13(14)12-5-3-2-4-6-12)18(25)15-7-8-16(24)21-20-15/h2-6,13-14H,7-10H2,1H3,(H,21,24)
• InChI Key: QQZLAWOAKWWQQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2CN(CC2C3=CC=CC=C3)C(=O)C4=NNC(=O)CC4
• Molecular Formula: C18H19N5O3
• Molecular Weight: 353.4 g/mol
• CAS No.: 1903310-05-3

Description

The compound 6-(3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidine-1-carbonyl)-4,5-dihydropyridazin-3(2H)-one is a heterocyclic molecule featuring a pyridazinone core fused with a dihydropyridazinone ring. Its structure includes a 3-methyl-1,2,4-oxadiazole substituent linked to a 4-phenylpyrrolidine moiety, which is further conjugated via a carbonyl group to the dihydropyridazinone system. This hybrid architecture combines pharmacologically relevant motifs:

• Pyrrolidine: Enhances solubility and modulates stereoelectronic properties.

Comparison with Similar Compounds

Key Observations :

• Bioisosteric Replacements: The 3-methyl-1,2,4-oxadiazole in the target compound may offer improved metabolic stability compared to triazole or pyrazole substituents in analogues like 4-(4-methoxyphenyl)-3,7-dimethyl-1,4-dihydro-5H-pyrazolo[4,3:5,6]pyrano[2,3-d][1,3]oxazin-5-one .

Pharmacokinetic and Toxicity Considerations

• Lipophilicity: The 4-phenylpyrrolidine group may increase logP compared to pyridazinones with polar substituents (e.g., carbohydrazides), affecting blood-brain barrier penetration .
• Toxicity : 1,2,4-Oxadiazoles are generally less hepatotoxic than nitroaromatic groups but require scrutiny for reactive metabolite formation .